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Compound of Interest

Compound Name: Pentadecanoic acid-d2

Cat. No.: B15570794

A Technical Guide to Pentadecanoic Acid-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Pentadecanoic acid-d2, a deuterated
form of pentadecanoic acid. This document consolidates key chemical and physical data,

explores its applications in research, and presents a conceptual framework for its use in
experimental settings.

Core Compound Data

Pentadecanoic acid-d2 is the deuterium-labeled version of pentadecanoic acid, a 15-carbon
saturated fatty acid.[1] The incorporation of deuterium, a stable heavy isotope of hydrogen,
makes it a valuable tool in various research applications, particularly in pharmacokinetic and
metabolic studies.[1]

Physicochemical Properties

The fundamental properties of Pentadecanoic acid-d2 are summarized below, with a
comparison to its non-deuterated counterpart.
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Property Pentadecanoic Acid-d2 Pentadecanoic Acid
Molecular Formula C15H28D20 C15H3002[2][31[4]151I6]1 7]
Molecular Weight 244.41 g/mol [1] 242.40 g/mol [4][8]

Exact Mass 244.23700 u[1] 242.22458 u

Applications in Research and Development

Deuterated compounds like Pentadecanoic acid-d2 are primarily utilized as tracers and
internal standards in analytical chemistry. The slight increase in mass due to the deuterium
atoms allows for its differentiation from the endogenous, non-deuterated form in mass
spectrometry-based analyses. This is critical for accurate quantification in complex biological
matrices.

Pentadecanoic acid itself is naturally found in trace amounts in dairy products and is being
investigated for its potential health benefits, including its role in metabolic health, anti-
inflammatory pathways, and cellular function.[3][9]

Conceptual Experimental Workflow

The following diagram illustrates a typical workflow for the application of Pentadecanoic acid-
d2 in a research context, such as a pharmacokinetic study.
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Conceptual Workflow: Pentadecanoic Acid-d2 in Pharmacokinetic Studies
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Workflow for utilizing Pentadecanoic Acid-d2.
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Potential Signaling Pathways of Interest

While specific signaling pathways for Pentadecanoic acid-d2 are not established, research on
its non-deuterated form suggests interactions with pathways related to metabolism and
inflammation. The diagram below conceptualizes these potential areas of investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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